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Compound of Interest

Compound Name: L-Methioninamide hydrochloride

Cat. No.: B555339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-Methioninamide hydrochloride is a derivative of the essential amino acid L-methionine.[1]

It serves as a versatile building block in the synthesis of various pharmaceuticals, particularly

those targeting metabolic disorders.[1] Its amide structure can enhance solubility and stability,

making it a valuable compound in drug development and various biochemical applications.[1]

[2] Proper preparation of a stock solution is the first critical step for ensuring accurate and

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of L-Methioninamide hydrochloride stock solutions.

Physicochemical Data
A summary of the key quantitative data for L-Methioninamide hydrochloride is presented in

the table below for easy reference.
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Property Value References

Molecular Formula C₅H₁₂N₂OS·HCl [1][3]

Molecular Weight 184.69 g/mol [1]

Appearance White to off-white powder/solid [1][3]

Purity ≥98% (HPLC) [1]

Melting Point 222 - 226 °C [1]

Solubility

Soluble in water. A clear

solution is formed when 0.3g is

dissolved in 2ml of water.

[2][3]

Storage Temperature 0 - 8 °C for long-term storage. [1][3]

Experimental Protocol: Preparation of a 100 mM
Stock Solution
This protocol outlines the steps to prepare a 100 mM stock solution of L-Methioninamide
hydrochloride. This concentration is a common starting point for many cell culture and

biochemical assays.

Materials
L-Methioninamide hydrochloride (purity ≥98%)

Sterile, high-purity water (e.g., Milli-Q® or equivalent)

Sterile conical tubes (15 mL or 50 mL)

Analytical balance

Spatula

Weighing paper or boat

Vortex mixer
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Sterile syringe filters (0.22 µm pore size)

Sterile syringes

Sterile storage tubes (e.g., cryovials)

Procedure
Calculate the required mass: To prepare 10 mL of a 100 mM stock solution, the required

mass of L-Methioninamide hydrochloride is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass (g) = 0.1

mol/L x 0.01 L x 184.69 g/mol = 0.18469 g

Therefore, you will need to weigh out approximately 18.47 mg of L-Methioninamide
hydrochloride.

Weighing the compound:

Place a clean, dry weighing boat on the analytical balance and tare it.

Carefully weigh out 18.47 mg of L-Methioninamide hydrochloride powder using a clean

spatula.

Dissolution:

Transfer the weighed powder into a 15 mL sterile conical tube.

Add a small volume of sterile water (e.g., 5 mL) to the tube.

Vortex the tube until the powder is completely dissolved. The solution should be clear and

colorless.[3]

Once fully dissolved, add sterile water to bring the final volume to 10 mL.

Sterilization:

To ensure the sterility of the stock solution, which is crucial for cell-based experiments,

filter the solution through a 0.22 µm sterile syringe filter into a new sterile conical tube.
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Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile

cryovials. This minimizes contamination and degradation from repeated freeze-thaw

cycles.

Label each aliquot clearly with the compound name, concentration, and date of

preparation.

For long-term storage, it is recommended to store the aliquots at 4°C.[3] The compound is

stable for at least 6 months under these conditions.[3] Short-term storage at room

temperature is also possible.[3]

Workflow Diagram
The following diagram illustrates the key steps in the preparation of the L-Methioninamide
hydrochloride stock solution.

Calculate Mass Weigh Compound
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Dissolve in Solvent
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Aliquot & Store
Store at 4°C

Click to download full resolution via product page

Caption: Workflow for L-Methioninamide hydrochloride stock solution preparation.

Safety Precautions
As with any chemical, appropriate safety measures should be taken when handling L-
Methioninamide hydrochloride. It is intended for research use only.[3] All handling should be

performed by qualified personnel trained in laboratory procedures.[3] It is recommended to

wear personal protective equipment (PPE), including a lab coat, gloves, and safety glasses.

Consult the Safety Data Sheet (SDS) for this product for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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